Homopteroic acid Homopteroic acid
Brand Name: Vulcanchem
CAS No.: 4833-56-1
VCID: VC21097725
InChI: InChI=1S/C15H14N6O3/c16-15-20-12-11(13(22)21-15)19-10(7-18-12)5-6-17-9-3-1-8(2-4-9)14(23)24/h1-4,7,17H,5-6H2,(H,23,24)(H3,16,18,20,21,22)
SMILES: C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)NC(=N3)N
Molecular Formula: C15H14N6O3
Molecular Weight: 326.31 g/mol

Homopteroic acid

CAS No.: 4833-56-1

Cat. No.: VC21097725

Molecular Formula: C15H14N6O3

Molecular Weight: 326.31 g/mol

* For research use only. Not for human or veterinary use.

Homopteroic acid - 4833-56-1

Specification

CAS No. 4833-56-1
Molecular Formula C15H14N6O3
Molecular Weight 326.31 g/mol
IUPAC Name 4-[2-(2-amino-4-oxo-3H-pteridin-6-yl)ethylamino]benzoic acid
Standard InChI InChI=1S/C15H14N6O3/c16-15-20-12-11(13(22)21-15)19-10(7-18-12)5-6-17-9-3-1-8(2-4-9)14(23)24/h1-4,7,17H,5-6H2,(H,23,24)(H3,16,18,20,21,22)
Standard InChI Key DTDQDDMTACYSOK-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N
SMILES C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)NC(=N3)N
Canonical SMILES C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N

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